Cas no 34004-14-3 (Methyl α-D-galactopyranoside monohydrate)

• Product Name: Methyl α-D-galactopyranoside monohydrate
• CAS No: 34004-14-3
• MF: C₇H₁₆O₇
• MW: 212.197743415833
• MDL: MFCD00150748
• CID: 317541
• PubChem ID: 87573018
• Update Time: 2025-04-19

Methyl α-D-galactopyranoside monohydrate Chemical and Physical Properties

Names and Identifiers

• Methyl alpha-D-Galactopyranoside Monohydrate
• Methyl a-D-galactopyranoside hydrate
• METHYL α-D-GALACTOPYRANOSIDE MONOHYDRATE
• Methyl-alpha-D-galactopyranoside monohydrate
• -<small>D<
• Methyl ^a-D-galactopyranoside Monohydrate
• METHYL A-D-GALACTOPYRANOSIDE,MONOHYDRATE
• METHYL-ALPHA-D-GALACTOPYRANOSIDE HYDRATE
• Galactopyranoside,methyl, monohydrate, a-D- (8CI)
• Methyl a-D-galactopyranoside monohydrate
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol hydrate
• C7H14O6.H2O
• 7411AH
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol hydrate
• Methyl alpha-D-galactoside monohydrate
• Methyl
• AKOS027321014
• SCHEMBL17388681
• A-D-galactopyranoside (monohydrate)
• 34004-14-3
• MFCD00150748
• CS-0132317
• D91433
• AS-73965
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol;hydrate
• HY-W089785
• QFDRIBVAVJNJDT-SAPZPLNPSA-N
• Methyl α-D-galactopyranoside monohydrate

• MDL： MFCD00150748
• Inchi： 1S/C7H14O6.H2O/c1-12-7-6(11)5(10)4(9)3(2-8)13-7;/h3-11H,2H2,1H3;1H2/t3-,4+,5+,6-,7+;/m1./s1
• InChI Key： QFDRIBVAVJNJDT-SAPZPLNPSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC.O

Computed Properties

• Exact Mass: 212.09000
• Monoisotopic Mass: 212.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 100

Experimental Properties

• Color/Form: White to cream crystal powder
• Density: 1.2974 (rough estimate)
• Melting Point: 106.0 to 110.0 deg-C
• Boiling Point: 272.03°C (rough estimate)
• Flash Point: 189.1±27.9 °C
• Refractive Index: 1.4455 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 108.61000
• LogP: -2.63160
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Methyl α-D-galactopyranoside monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds